Cas no 22543-22-2 (2-Hydroxypropanoic acid; (±)-form, Et ether, amide)

• Product Name: 2-Hydroxypropanoic acid; (±)-form, Et ether, amide
• CAS No: 22543-22-2
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 2842705
• PubChem ID: 12527495
• Update Time: 2025-04-21

2-Hydroxypropanoic acid; (±)-form, Et ether, amide Chemical and Physical Properties

Names and Identifiers

• AKOS010954333
• DTXSID00501406
• 2-Ethoxypropanamide
• 22543-22-2
• SCHEMBL2078307
• 2-Hydroxypropanoic acid; (±)-form, Et ether, amide

• Inchi： 1S/C5H11NO2/c1-3-8-4(2)5(6)7/h4H,3H2,1-2H3,(H2,6,7)
• InChI Key： KSIFOIXRKPNHLO-UHFFFAOYSA-N
• SMILES： CCOC(C(=O)N)C

Computed Properties

• Exact Mass: 117.078978594Da
• Monoisotopic Mass: 117.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides